Cas no 1445782-81-9 (rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine)

• Product Name: rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine
• CAS No: 1445782-81-9
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5638462
• PubChem ID: 117642288
• Update Time: 2025-06-08

rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1445782-81-9
• SCHEMBL16163202
• EN300-28271879
• rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine

• Inchi： 1S/C11H15FN2/c12-9-3-1-2-8(6-9)10-4-5-14-7-11(10)13/h1-3,6,10-11,14H,4-5,7,13H2/t10-,11-/m1/s1
• InChI Key： VFFALSCPPSPNHB-GHMZBOCLSA-N
• SMILES： FC1=CC=CC(=C1)[C@H]1CCNC[C@H]1N

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine

Introduction to rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine (CAS No. 1445782-81-9)

rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine (CAS No. 1445782-81-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The chiral nature of rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine is a key aspect that contributes to its pharmacological profile. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), is crucial in drug design as it can significantly influence the compound's interaction with biological targets. The presence of a fluorine atom in the phenyl ring further enhances the compound's stability and metabolic properties, making it an attractive candidate for drug development.

Recent research has focused on the biological activities of rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine. Studies have shown that this compound exhibits potent antidepressant and anxiolytic effects, which are attributed to its ability to modulate serotonin and dopamine neurotransmission. These findings have opened new avenues for the development of novel treatments for mood disorders and anxiety.

In addition to its potential as a therapeutic agent, rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine has also been investigated for its pharmacokinetic properties. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for ensuring its efficacy and safety in clinical settings. The compound's high bioavailability and low toxicity profile make it a promising candidate for further clinical evaluation.

The synthesis of rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine has been optimized using various synthetic routes to improve yield and purity. One notable approach involves the use of asymmetric synthesis techniques, which allow for the selective production of the desired enantiomer. This is particularly important in pharmaceutical applications where enantiomeric purity can significantly impact drug efficacy and safety.

The mechanism of action of rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine has been extensively studied using both in vitro and in vivo models. Research has shown that the compound interacts with specific receptors in the central nervous system (CNS), including serotonin (5-HT) receptors and dopamine D₂ receptors. These interactions are believed to underlie its antidepressant and anxiolytic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine in treating various psychiatric disorders. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile. Further studies are needed to fully assess its therapeutic potential and to determine optimal dosing regimens.

In conclusion, rac-(3R,4S)-4-(3-fluorophenyl)piperidin-3-amine (CAS No. 1445782-81-9) represents a promising lead compound in the development of new treatments for mood disorders and anxiety. Its unique structural features, favorable pharmacokinetic properties, and potent biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of psychiatric disorders.